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Compound of Interest

Compound Name: 2,2-Dimethylpentanal

Cat. No.: B085100

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,2-Dimethylpentanal, including
its synthesis, physicochemical properties, and potential applications in the flavor and fragrance
industry. Detailed experimental protocols for its synthesis and sensory evaluation are provided
to guide researchers in their studies.

Introduction to 2,2-Dimethylpentanal

2,2-Dimethylpentanal (also known as 2,2-Dimethylvaleraldehyde) is a branched-chain
aliphatic aldehyde with the chemical formula C7H140.[1][2] Branched-chain aldehydes are
recognized as significant flavor compounds in a variety of food products, often contributing
malty or chocolate-like notes.[3][4] The unique structure of 2,2-Dimethylpentanal, with two
methyl groups on the alpha-carbon, suggests potential for interesting and potent olfactory
properties, making it a target for investigation in flavor and fragrance research. This document
outlines its synthesis, sensory profile, and potential applications.

Physicochemical Properties and Safety Data

A summary of the key physical and chemical properties of 2,2-Dimethylpentanal is presented
in Table 1. This data is essential for handling, storage, and formulation development.
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Property Value Reference(s)
CAS Number 14250-88-5 [1]

Molecular Formula C7H140 [1][2]
Molecular Weight 114.19 g/mol [1]

Boiling Point 136.4°C at 760 mmHg [4]

Density 0.807 g/cm? [4]

Flash Point 24.5°C [4]

Vapor Pressure 7.38 mmHg at 25°C [4]

Solubility Insoluble in water. [5]

H225: Highly flammable liquid
and vapor. H315: Causes skin
irritation. H319: Causes

GHS Hazard Statements _ o [1]
serious eye irritation. H335:
May cause respiratory

irritation.

Synthesis of 2,2-Dimethylpentanal

The synthesis of 2,2-dimethylpentanal can be achieved via the alkylation of an enolate. A
plausible and efficient method involves the reaction of isobutyraldehyde with a propyl halide in
the presence of a strong base.

Synthesis Workflow Diagram
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Synthesis Workflow for 2,2-Dimethylpentanal

Step 1: Enolate Formation Step 2: Alkylation Step 3: Work-up & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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